2-(4-Iodobenzoyl)-6-methylpyridine

• IUPAC Name: (4-iodophenyl)-(6-methylpyridin-2-yl)methanone
• InChI: InChI=1S/C13H10INO/c1-9-3-2-4-12(15-9)13(16)10-5-7-11(14)8-6-10/h2-8H,1H3
• InChI Key: KJJGRDNWSHGCEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)C2=CC=C(C=C2)I
• Molecular Formula: C13H10INO
• Molecular Weight: 323.13 g/mol

Description

2-(4-Iodobenzoyl)-6-methylpyridine, also known as IBMP, is a chemical compound that has gained considerable attention in scientific research due to its unique properties. IBMP belongs to the class of pyridine derivatives and is widely used in various fields of research, including medicinal chemistry, biochemistry, and chemical biology.

Scientific Research Applications

• Molecular and Crystal Structure Studies : Research on compounds similar to 2-(4-Iodobenzoyl)-6-methylpyridine, like 2-amino-6-methylpyridinium salts, has provided insights into their molecular and crystal structures. These structures are characterized by ionic properties, with proton transfer to the pyridine nitrogen, and they adopt supramolecular heterosynthons, which are frameworks formed through noncovalent interactions such as hydrogen bonds (Thanigaimani et al., 2015).

• Catalysis and Chemical Reactions : Studies on molecules like 2-methylpyridine, which is structurally similar to 2-(4-Iodobenzoyl)-6-methylpyridine, have explored their role in catalytic processes such as hydrodesulfurization and hydrodenitrogenation. These processes are crucial in the petroleum industry for removing sulfur and nitrogen impurities from crude oil (Egorova & Prins, 2004).

• Material Science Applications : Compounds related to 2-(4-Iodobenzoyl)-6-methylpyridine are used in material science for the synthesis of new materials with unique properties. For instance, the synthesis of imidazopyridine, a structurally related compound, has applications in material science due to its structural characteristics (Bagdi et al., 2015).

• Pharmacology and Biochemistry : While excluding specific information on drug use, dosage, and side effects, it's noteworthy that compounds like 2-(4-Iodobenzoyl)-6-methylpyridine have potential applications in pharmacology. For example, similar compounds have been studied for their antimicrobial and antifungal activities, which could be relevant in developing new therapeutic agents (İlkimen & Gülbandılar, 2022).

Mechanism of Action

Target of Action

A structurally similar compound, 1-(4-iodobenzoyl)-5-methoxy-2-methylindole-3-acetic acid, has been shown to targetProstaglandin G/H synthase 1 . This enzyme plays a crucial role in the production of prostaglandins, which are lipid compounds with diverse hormone-like effects, such as regulating inflammation.

Mode of Action

It is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer cell growth. For instance, it may inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators.

Biochemical Pathways

The compound may affect the PI3K/Akt/mTOR signaling pathway , which is involved in cell growth and survival. By inhibiting this pathway, the compound could potentially suppress the growth and proliferation of cancer cells.

Result of Action

2-(4-Iodobenzoyl)-6-methylpyridine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.